Cas no 26905-43-1 (2-Propen-1-ol, 3-(3-methoxyphenyl)-)

2-Propen-1-ol, 3-(3-methoxyphenyl)- structure
26905-43-1 structure
Product Name:2-Propen-1-ol, 3-(3-methoxyphenyl)-
CAS No:26905-43-1
MF:C10H12O2
MW:164.201083183289
CID:1428740
PubChem ID:11008261
Update Time:2025-04-20

2-Propen-1-ol, 3-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-ol, 3-(3-methoxyphenyl)-
    • 3-(3-methoxyphenyl)-2-Propen-1-ol
    • 3-(3-methoxyphenyl)prop-2-en-1-ol
    • SCHEMBL4078838
    • EN300-1246669
    • 3-Methoxycinnamyl Alcohol
    • 26905-43-1
    • SCHEMBL4078834
    • Inchi: 1S/C10H12O2/c1-12-10-6-2-4-9(8-10)5-3-7-11/h2-6,8,11H,7H2,1H3/b5-3+
    • InChI Key: RPRVKNAZCFODRM-HWKANZROSA-N
    • SMILES: O(C)C1=CC=CC(/C=C/CO)=C1

Computed Properties

  • Exact Mass: 164.08376
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46
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